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Introduction

1,5-Diphenylcarbazone is a versatile chemical reagent widely employed in analytical

chemistry for the colorimetric determination of various metal ions in water samples.[1] Its ability

to form distinctly colored complexes with specific metals makes it a valuable tool for water

quality assessment, environmental monitoring, and ensuring the safety of water used in

pharmaceutical and food production.[1][2] This document provides detailed application notes

and experimental protocols for the use of 1,5-Diphenylcarbazone in the analysis of heavy

metals in water, with a primary focus on hexavalent chromium (Cr(VI)) and notes on the

detection of other metals such as mercury and copper.[1][2]

Principle of Detection
The fundamental principle behind the use of 1,5-Diphenylcarbazone is its reaction with target

metal ions in a specific chemical environment to produce a colored complex. The intensity of

the color, which is directly proportional to the concentration of the metal ion, is then measured

using a spectrophotometer at a characteristic wavelength.

For its most common application, the determination of hexavalent chromium, 1,5-

Diphenylcarbazide (which is often present in commercial 1,5-Diphenylcarbazone or formed in
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solution) is oxidized by Cr(VI) in an acidic medium to 1,5-Diphenylcarbazone. The resulting

1,5-Diphenylcarbazone then reacts with the reduced chromium (Cr(III)) to form a stable,

magenta-colored complex.[3][4][5] The absorbance of this complex is measured at

approximately 540 nm.[3][4][6]

Data Presentation: Quantitative Analysis of Metal
Detection
The following table summarizes the quantitative parameters for the determination of various

heavy metals using 1,5-Diphenylcarbazone and related compounds.

Metal Ion
Analytical
Method

Waveleng
th (λmax)

Limit of
Detection
(LOD)

Linear
Range

Molar
Absorptiv
ity (ε)

Key
Interferen
ces

Chromium

(VI)

Spectropho

tometry

540 nm[3]

[4]

0.023

mg/L[7]

0.03 - 3

mg/L[7]

2.021 ×

10⁴ L mol⁻¹

cm⁻¹[6]

Iron(III)[3]

[4]

Mercury (II)
Spectropho

tometry

490 nm

(using

dithizone)

[8]

1 µg/L

(using

dithizone)

[8]

0.05 - 10

mg/L

(using

dithizone)

[8]

5.02 × 10⁴

L mol⁻¹

cm⁻¹

(using

dithizone)

[8]

Over 60

cations and

anions

show no

interferenc

e[8]

Copper

Flame

Atomic

Absorption

Spectromet

ry

Not

Applicable

Not

specified in

results

Not

specified in

results

Not

Applicable

Not

specified in

results

Experimental Protocols
Protocol 1: Determination of Hexavalent Chromium
(Cr(VI)) in Water
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This protocol is based on the widely used spectrophotometric method involving the reaction of

Cr(VI) with 1,5-Diphenylcarbazide.[3][4]

1. Reagents and Materials:

1,5-Diphenylcarbazide Solution (0.05% w/v): Dissolve 250 mg of 1,5-diphenylcarbazide in 50

mL of acetone. Store this solution in a brown bottle and discard if it becomes discolored.[3][9]

Phosphoric Acid (H₃PO₄) Solution (1 M): Prepare by diluting concentrated phosphoric acid.

Sulfuric Acid (H₂SO₄) Solution (0.2 M): Prepare by diluting concentrated sulfuric acid.

Chromium(VI) Stock Solution (1000 mg/L): Dissolve a known weight of potassium

dichromate (K₂Cr₂O₇) in deionized water.

Chromium(VI) Standard Solutions: Prepare a series of standard solutions by diluting the

stock solution to cover the expected concentration range of the samples.

Spectrophotometer capable of measuring absorbance at 540 nm.

Glassware (volumetric flasks, pipettes, cuvettes).

2. Sample Collection and Preparation:

Collect water samples in clean plastic or glass bottles.[10]

If the sample is turbid, filter it through a 0.45 µm filter.

Acidify the sample to a pH of approximately 1 with sulfuric acid.[4]

3. Procedure:

To a 100 mL volumetric flask, add a known volume of the water sample (e.g., 50 mL).

Add 3 mL of 1 M phosphoric acid to acidify the sample.[3]

Add 2 mL of the 0.05% 1,5-diphenylcarbazide solution.[4]

Dilute to the 100 mL mark with deionized water and mix thoroughly.
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Allow the solution to stand for 5-10 minutes for full color development.[3][4]

Measure the absorbance of the solution at 540 nm using a spectrophotometer, with a

reagent blank as the reference.[3][6]

Prepare a calibration curve by following the same procedure with the standard chromium

solutions.

Determine the concentration of Cr(VI) in the sample by comparing its absorbance to the

calibration curve.

4. Notes on Interferences:

Iron(III) can interfere by forming a colored complex with diphenylcarbazide.[3] This

interference can be minimized by the addition of a masking agent like sodium fluoride (NaF)

or by using a phosphate buffer.[4]

Protocol 2: Determination of Total Chromium in Water
To determine the total chromium concentration, any trivalent chromium (Cr(III)) present in the

sample must first be oxidized to Cr(VI).

1. Oxidation of Cr(III) to Cr(VI):

Take a known volume of the water sample.

Add a potassium permanganate (KMnO₄) solution in an acidic medium (sulfuric acid) to

oxidize Cr(III) to Cr(VI).[11][12] The appearance of a persistent pink color indicates that the

oxidation is complete.

After oxidation, destroy the excess permanganate by adding sodium azide or by gentle

boiling.

Proceed with the Cr(VI) determination as described in Protocol 1.

2. Calculation of Cr(III) Concentration:
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The concentration of Cr(III) can be calculated by subtracting the concentration of Cr(VI)

(determined without the oxidation step) from the total chromium concentration (determined after

the oxidation step).[4]

Protocol 3: Notes on the Determination of Mercury (II)
While 1,5-Diphenylcarbazone can be used for mercury detection, a closely related compound,

1,5-diphenylthiocarbazone (dithizone), is more commonly employed for a highly sensitive

spectrophotometric method.[8][13]

1. Principle:

Dithizone reacts with mercury(II) in a slightly acidic solution to form an orange-colored chelate

with an absorption maximum at approximately 490 nm.[8] The use of a micellar system can

enhance sensitivity and avoid the need for solvent extraction.[8]

2. Reagents:

1,5-Diphenylthiocarbazone (Dithizone) Solution: A standard solution is prepared in a suitable

solvent.

Sulfuric Acid: To adjust the acidity of the sample.

3. General Procedure:

A specific volume of the water sample is mixed with the dithizone reagent.

The pH is adjusted to the optimal acidic range.

The absorbance of the resulting colored complex is measured at its maximum wavelength.[8]
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Caption: Reaction pathway for the detection of Cr(VI) with 1,5-Diphenylcarbazide.
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Caption: Experimental workflow for Cr(VI) analysis using 1,5-Diphenylcarbazone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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